Cas no 89139-53-7 (Atrial natriureticpeptide-21 (rat) (9CI))

Atrial natriuretic peptide-21 (ANP-21) from rat is a synthetic, highly pure form of the endogenous peptide. This 21-amino acid derivative exhibits potent natriuretic, diuretic, and vasodilatory properties, making it a valuable tool in cardiovascular research. Its high purity ensures minimal cross-reactivity, and it is available in a lyophilized form for convenient reconstitution and storage. ANP-21 is suitable for a wide range of applications, including in vitro and in vivo studies related to cardiac function and fluid regulation.

Atrial natriureticpeptide-21 (rat) (9CI) structure

89139-53-7 structure

Product Name:Atrial natriureticpeptide-21 (rat) (9CI)

CAS No:89139-53-7

MF:C₈₃H₁₃₅N₂₉O₃₀S₂

MW:2083.26631474495

CID:723940

PubChem ID:16132366

Update Time:2025-10-15

Atrial natriureticpeptide-21 (rat) (9CI) Chemical and Physical Properties

Names and Identifiers

- Atrial natriureticpeptide-21 (rat) (9CI)
- Atriopeptin I
- Atriopeptin I (rat)
- H-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-OH
- Anf (103-123)
- Anp (103-123)
- Atrial natriuretic factor (103-123)
- Atrial Natriuretic Peptide Fragment 5-25
- Atriopeptin (103-123)
- Atriopeptin I rat
- Atriopeptin-21 (rat)
- Atrial natriuretic peptide-21 (rat)
- Atriopeptin i(rat)
- DTXSID70237543
- 89139-53-7
- Inchi： 1S/C83H135N29O30S2/c1-8-39(5)64-79(139)97-29-59(120)98-41(7)66(126)102-46(19-20-56(85)117)71(131)108-51(33-114)70(130)96-30-61(122)100-47(23-38(3)4)68(128)95-31-62(123)101-54(77(137)105-49(25-57(86)118)74(134)109-53(35-116)81(141)142)36-143-144-37-55(110-76(136)52(34-115)107-67(127)43(84)32-113)78(138)104-48(24-42-15-11-10-12-16-42)69(129)94-27-58(119)93-28-60(121)99-44(17-13-21-91-82(87)88)72(132)112-65(40(6)9-2)80(140)106-50(26-63(124)125)75(135)103-45(73(133)111-64)18-14-22-92-83(89)90/h10-12,15-16,38-41,43-55,64-65,113-116H,8-9,13-14,17-37,84H2,1-7H3,(H2,85,117)(H2,86,118)(H,93,119)(H,94,129)(H,95,128)(H,96,130)(H,97,139)(H,98,120)(H,99,121)(H,100,122)(H,101,123)(H,102,126)(H,103,135)(H,104,138)(H,105,137)(H,106,140)(H,107,127)(H,108,131)(H,109,134)(H,110,136)(H,111,133)(H,112,132)(H,124,125)(H,141,142)(H4,87,88,91)(H4,89,90,92)/t39-,40-,41-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,64-,65-/m0/s1
- InChI Key： UXLDAJPPNWDHHB-ZSLGIGMFSA-N
- SMILES： S1C[C@@H](C(N[C@@H](CC2C=CC=CC=2)C(NCC(NCC(N[C@@H](CCCNC(=N)N)C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(NCC(N[C@@H](C)C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(N)=O)=O)CS1)=O)=O)CC(C)C)=O)=O)=O)CCC(N)=O)=O)=O)=O)[C@@H](C)CC)=O)CCCNC(=N)N)=O)=O)[C@@H](C)CC)=O)=O)=O)=O)=O)NC([C@H](CO)NC([C@H](CO)N)=O)=O

Computed Properties

Exact Mass: 2081.94000
Monoisotopic Mass: 2081.9371064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 35
Hydrogen Bond Acceptor Count: 59
Heavy Atom Count: 144
Rotatable Bond Count: 42
Complexity: 4460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -13.1
Topological Polar Surface Area: 1020Å²

Experimental Properties

Density: 1.57
PSA: 1024.12000
LogP: -4.53430

Atrial natriureticpeptide-21 (rat) (9CI) Security Information

WGK Germany：3

Atrial natriureticpeptide-21 (rat) (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
AAPPTec	P001267-0.5mg	Atriopeptin I, rat	89139-53-7	0.5mg	$200.00	2025-08-06
AAPPTec	P001267-1mg	Atriopeptin I, rat	89139-53-7	1mg	$350.00	2025-08-06
AAPPTec	P001267-2.5mg	Atriopeptin I, rat	89139-53-7	2.5mg	$610.00	2025-08-06
A2B Chem LLC	AX45074-1mg	Atriopeptin I (rat) H-Ser-Ser-Cys-Phe-Gly-Gly-Arg-Ile-Asp-Arg-Ile-Gly-Ala-Gln-Ser-Gly-Leu-Gly-Cys-Asn-Ser-OH (Disulfide bond)	89139-53-7	1mg	$512.00	2024-04-19
A2B Chem LLC	AX45074-2.5mg	Atriopeptin I (rat) H-Ser-Ser-Cys-Phe-Gly-Gly-Arg-Ile-Asp-Arg-Ile-Gly-Ala-Gln-Ser-Gly-Leu-Gly-Cys-Asn-Ser-OH (Disulfide bond)	89139-53-7	2.5mg	$818.00	2024-04-19